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Compound of Interest

Compound Name: N-(3-aminopropyl)acetamide

Cat. No.: B130360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and disposal

guidelines for N-(3-aminopropyl)acetamide. The information is intended for use by

professionals in research and development environments who are familiar with laboratory

safety protocols.

Chemical Identification and Physical Properties
Identifier Value

Chemical Name N-(3-aminopropyl)acetamide

Synonyms N-(3-aminopropyl)-acetamide

CAS Number 4078-13-1[1]

Molecular Formula C5H12N2O[2]

Molecular Weight 116.16 g/mol

Appearance Colorless liquid

Purity ≥97%[1]

Solubility
Soluble in DMF (30 mg/ml), DMSO (30 mg/ml),

and Ethanol (30 mg/ml)[1]
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Hazard Identification and Classification
N-(3-aminopropyl)acetamide is classified as a hazardous chemical. The GHS classifications

from various sources indicate a range of potential hazards. It is crucial to handle this substance

with appropriate caution.

Hazard Class GHS Classification Signal Word Hazard Statement

Flammable Liquids Category 2[3] Danger

H225: Highly

flammable liquid and

vapor[3]

Skin

Corrosion/Irritation

Category 1A, 1B, 1C /

Category 2
Danger / Warning

H314: Causes severe

skin burns and eye

damage / H315:

Causes skin

irritation[2][3]

Serious Eye

Damage/Eye Irritation

Category 1 / Category

2A
Danger / Warning

H319: Causes serious

eye irritation[2][3]

Note: The classification for skin corrosion/irritation varies between suppliers. It is prudent to

handle the substance as if it poses the highest indicated risk (Causes severe skin burns and

eye damage).

The trifluoroacetate salt of N-(3-aminopropyl)acetamide has additional hazard classifications:

Acute Toxicity, Oral: H302: Harmful if swallowed[4]

Acute Toxicity, Inhalation: H332: Harmful if inhaled

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3): H335:

May cause respiratory irritation[4]

The parent compound, acetamide, is suspected of causing cancer (H351).[5]

Toxicological Information
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To date, the chemical, physical, and toxicological properties of N-(3-aminopropyl)acetamide
have not been thoroughly investigated.[5] Specific quantitative toxicity data such as LD50

values for N-(3-aminopropyl)acetamide are not readily available in the reviewed literature.

One supplier notes that their product is a solution in ethanol and provides toxicity data for

ethanol.[3] Another source indicates that for the related compound, Acetamide, the oral LD50 in

rats is 7 g/kg.[6]

Aquatic Toxicity: No specific data on the aquatic toxicity of N-(3-aminopropyl)acetamide is

available.[3] It is recommended to prevent its release into the environment.

Safe Handling and Storage
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side shields or goggles.[7] A face shield may

be necessary when working with larger quantities or when there is a risk of splashing.

Skin Protection: Wear protective gloves and a lab coat.[7] For flammable liquids that may be

absorbed through the skin, additional protective clothing such as an apron or oversleeves

may be required.[8]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[8]

If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA approved

respirator should be worn.[7]

Handling Procedures
Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[5]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[3]

Take precautionary measures against static discharge.[9]

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.[3]
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Handle in accordance with good industrial hygiene and safety practices.[5]

Safe Handling Workflow for N-(3-aminopropyl)acetamide

Review SDS and SOPs

Don Appropriate PPE
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Keep Away from
Ignition Sources

Dispense and Use

Securely Close Container Clean Work Area
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Well-Ventilated Area
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Wash Hands Thoroughly
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Caption: General workflow for safely handling N-(3-aminopropyl)acetamide.

Storage Conditions
Store in a cool, dry, and well-ventilated place.[10]

Keep container tightly closed.[3]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[11]

First Aid Measures
In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or

doctor/physician.

In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Immediately call a POISON CENTER or doctor/physician.

If inhaled: Remove person to fresh air and keep comfortable for breathing. If breathing is

difficult, give oxygen. If not breathing, give artificial respiration. Call a POISON CENTER or

doctor/physician.

If swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Call a POISON CENTER or doctor/physician immediately.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, and close doors to the affected area.

Control Ignition Sources: Extinguish all nearby ignition sources.
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Containment: Use a non-combustible absorbent material like sand, earth, or vermiculite to

contain the spill.[12]

Cleanup:

Wear appropriate PPE, including respiratory protection.

Carefully collect the absorbed material into a suitable, labeled container for hazardous

waste.

Clean the spill area with soap and water.

Collect all cleanup materials for disposal as hazardous waste.
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Spill Response for N-(3-aminopropyl)acetamide
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Inert Absorbent Material

Collect Absorbed Material
into Hazardous Waste Container
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Caption: Logical workflow for responding to a spill of N-(3-aminopropyl)acetamide.
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Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.[5]

Leave chemicals in their original containers and do not mix with other waste.[5]

Handle uncleaned containers as you would the product itself.[5]

Contact a licensed professional waste disposal service to dispose of this material.

Experimental Protocols
No specific experimental protocols for the use of N-(3-aminopropyl)acetamide were found in

the reviewed safety and technical literature. Researchers should develop their own standard

operating procedures (SOPs) based on the intended use and the safety information provided in

this guide and the manufacturer's Safety Data Sheet (SDS).

Disclaimer
This document is intended as a guide and is not exhaustive. All personnel handling N-(3-
aminopropyl)acetamide should be thoroughly trained in laboratory safety and should consult

the most recent Safety Data Sheet (SDS) provided by the manufacturer before use. All

procedures should be conducted in accordance with institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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